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Compound of Interest

Compound Name: SSTC3

Cat. No.: B611014 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds like SSTC3 is paramount. This document provides a

comprehensive guide to the necessary personal protective equipment (PPE), operational

procedures, and disposal plans for SSTC3, a potent casein kinase 1α (CK1α) activator.

Personal Protective Equipment (PPE)
When handling SSTC3, particularly in its powdered form, a comprehensive approach to

personal protection is crucial to minimize exposure risk. The following table summarizes the

recommended PPE.
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Body Part Required PPE
Specifications & Best
Practices

Hands Nitrile or Butyl Rubber Gloves

Double gloving is

recommended. Check for

perforations before use.

Change gloves immediately if

contaminated.

Eyes Safety Goggles or Face Shield

Must provide a complete seal

around the eyes. A face shield

should be used in conjunction

with goggles when there is a

significant splash risk.

Body Laboratory Coat

Should be fully buttoned.

Consider a disposable gown

over the lab coat for added

protection during high-risk

procedures.

Respiratory N95 Respirator or higher

A fit-tested N95 respirator is

the minimum requirement

when handling the powder

outside of a containment

system. For larger quantities or

potential for aerosolization, a

powered air-purifying respirator

(PAPR) is recommended.

Feet Closed-toe Shoes
Shoes should be made of a

non-porous material.

Operational Plan: Handling and Storage
Engineering Controls:

Ventilation: All handling of powdered SSTC3 should occur within a certified chemical fume

hood or a powder weighing station to prevent inhalation of dust particles.
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Containment: For procedures with a higher risk of aerosolization, such as weighing large

quantities, the use of a glove box or other containment enclosure is advised.

Procedural Guidance:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by lining it with absorbent, disposable bench paper.

Weighing: To minimize dust generation, weigh SSTC3 carefully. Use appropriate tools, such

as a chemical spatula, and avoid rapid movements.

Dissolving: SSTC3 is soluble in DMSO. When preparing solutions, add the solvent to the

pre-weighed powder slowly to prevent splashing.

Storage:

Solid Form: Store SSTC3 powder in a tightly sealed container in a dry, dark place at -20°C

for long-term storage (months to years). For short-term storage (days to weeks), 0-4°C is

acceptable.

In Solution (DMSO): Stock solutions should be stored at -20°C for short-term (months) and

-80°C for long-term storage.

Emergency Procedures
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Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes.

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open.

Inhalation Move the individual to fresh air.

Ingestion Do NOT induce vomiting.

Powder Spill

1. Evacuate the immediate area. 2. Wear

appropriate PPE, including respiratory

protection. 3. Gently cover the spill with damp

paper towels or absorbent material to avoid

raising dust. 4. Carefully sweep the contained

material into a designated waste container. 5.

Decontaminate the area with a suitable cleaning

agent.

In all cases of exposure or significant spills, seek immediate medical attention and report the

incident to your institution's environmental health and safety department.

Disposal Plan
All waste generated from the handling of SSTC3 must be treated as hazardous chemical

waste.
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Waste Type Disposal Procedure

Solid SSTC3 & Contaminated Materials

Collect in a clearly labeled, sealed hazardous

waste container. This includes used PPE

(gloves, disposable gowns), absorbent paper,

and weighing boats.

SSTC3 in DMSO Solution

Collect in a designated, sealed container for

halogen-free organic solvent waste. Do not

dispose of down the drain.

Consult your institution's specific guidelines for hazardous waste disposal.

Experimental Workflow for Handling SSTC3
The following diagram outlines the standard workflow for handling SSTC3 in a laboratory

setting, from reception to disposal.
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Standard laboratory workflow for handling SSTC3.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
SSTC3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611014#personal-protective-equipment-for-handling-
sstc3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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